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The table below summarizes the key quantitative data for preparing a standard Frentizole stock solution in

DMSO [1].

Parameter

Specification

Molecular Weight

Recommended Stock Concentration

Molar Concentration

Solvent

Solubility in DMSO

Appearance

Preparation Method

299.35 g/mol [1]

12.5 mg/mL [1]

41.76 mM [1]

DMSO (Hygroscopic, use newly opened) [1]

>12.5 mg/mL (41.76 mM) [1]

Clear solution [1]

Dissolution may require ultrasonic treatment [1]

The workflow for preparing and using the stock solution involves several key stages, which are outlined in

the following diagram:
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Calculate mass of
Frentizole needed

Weigh compound
in a clean vial

Add calculated volume
of fresh DMSO

or 4°C

Dilute in culture media
for in vitro assays

l

[Thaw at room temperaturej
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Prepare in vivo dosing
solutions (if needed)
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Step-by-Step Protocol

e Calculation: Determine the mass of Frentizole required to achieve the 12.5 mg/mL concentration for
your desired final stock volume.
¢ Weighing: Accurately weigh the calculated mass of Frentizole solid (white to off-white appearance
[1]) and transfer it to a suitable vial.
¢ Dissolution: Add the required volume of fresh, high-quality, anhydrous DMSO to the vial. Note:
Hygroscopic DMSO can absorb water and impact solubility, so using a newly opened bottle is
recommended [1].
e Mixing: Cap the vial tightly and vortex to mix. If the compound does not dissolve completely, place
the vial in an ultrasonic bath for a few minutes until a clear solution is obtained [1].
¢ Aliquoting: Immediately after preparation, aliquot the stock solution into smaller, single-use vials to
minimize freeze-thaw cycles and contact with atmospheric moisture.
e Storage:
o Short-term (1 year): Store aliquots at -20°C [1].
o Long-term (2 years): For extended storage, keep aliquots at -80°C [1].

Experimental Application Protocols

In Vitro Cell-Based Assays

The prepared stock solution is used to treat cells by diluting it directly into the culture medium. The table

below lists example cytotoxic concentrations of Frentizole from the literature [1].

. . . Frentizole IC50 /
Cell Line Assay Type Incubation Time . Reference
Cytotoxicity

CHO-K1 (Hamster MTT (Viability) 24 hours 31 uM [1]
Ovarian)
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. . . Frentizole IC50 /
Cell Line Assay Type Incubation Time o Reference
Cytotoxicity

CHO-K1 (Hamster LDH 24 hours 46 uM [1]
Ovarian) (Cytotoxicity)

HeLa (Human Antiproliferative Information not Active (specific IC50 [2]
Cervical Cancer) specified in source not given)

Example Protocol for Cytotoxicity Screening (MTT Assay):

e Cell Seeding: Seed cells in a 96-well plate at an optimal density and allow them to adhere overnight.

e Dosing: Prepare serial dilutions of Frentizole in complete culture medium from the 12.5 mg/mL
DMSO stock solution. The final DMSO concentration in the well should typically not exceed 0.5% to
avoid solvent toxicity.

e Treatment: Replace the medium with the dosing solutions. Include a vehicle control (medium with
0.5% DMSO) and a blank (medium only). Incubate for 24 hours [1].

¢ Viability Measurement: Add MTT reagent and incubate. Solubilize the formed formazan crystals and
measure the absorbance at 570 nm.

o Data Analysis: Calculate cell viability relative to the vehicle control and determine the IC50 value.

In Vivo Dosing Solution Preparation

For animal studies, Frentizole can be administered orally via feed or as a solution. The following protocol is

adapted from a study in NZB/NZW mice [1].

Protocol for Oral Dosing Solution:

¢ Vehicle Preparation: Prepare a vehicle of 10% DMSO + 90% Corn Oil [1].

e Working Solution: Dilute the DMSO stock solution (12.5 mg/mL) in the vehicle to achieve the
desired dosing concentration. For example, to make a 1.25 mg/mL working solution, add 100 pL of
stock to 900 pL of Corn Oil [1].

e Mixing: Vortex the mixture thoroughly until a clear solution is obtained. Sonicate if necessary [1].

e Dosing: Administer the solution to animals via oral gavage or mix it into their feed. In a lifespan study,
mice were dosed at 8.2 or 79.9 mg/kg/day via feed for 52 weeks [1].

Critical Notes for Experimental Success
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e DMSO Quality: The quality of DMSO is critical. Use a fresh, high-purity grade to prevent compound
degradation and water absorption.

¢ Solution Stability: Frentizole DMSO stock is stable for 1 year at -20°C and 2 years at -80°C. Avoid
repeated freeze-thaw cycles by using aliquots [1].

¢ In Vivo Considerations: The 10% DMSO + 90% Corn Qil vehicle is suitable for oral administration.
If the dosing period exceeds half a month, this protocol should be chosen carefully [1]. For other
routes (e.g., IP), alternative, well-tolerated vehicles must be identified.

¢ Bioactivity Context: Frentizole is an FDA-approved immunosuppressant with multiple research
applications, including inhibiting the AB-ABAD interaction in Alzheimer's disease research and
demonstrating antimitotic and senomorphic properties in recent cancer and aging studies [3] [2] [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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